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Compound of Interest
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Cat. No.: B12372197

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Celangulin, a natural
insecticide derived from Celastrus angulatus, against Lepidopteran larvae. Its performance is
evaluated alongside other prominent insecticidal alternatives, supported by experimental data.
Detailed methodologies for key experiments are provided to ensure reproducibility and further

investigation.

Executive Summary

Celangulin, particularly Celangulin V, demonstrates significant insecticidal activity against
various Lepidopteran larvae. Its primary mode of action involves the disruption of midgut cell
function by targeting the V-ATPase H subunit and Na+/K+-ATPase, leading to symptoms such
as excitation, tremors, and eventual mortality.[1][2] This guide compares the efficacy of
Celangulin with other natural insecticides, namely Neem oil and Bacillus thuringiensis (Bt),
highlighting their distinct mechanisms and insecticidal profiles.

Data Presentation: Comparative Efficacy

The following table summarizes the quantitative data on the efficacy of Celangulin and its
alternatives against Lepidopteran larvae.
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Experimental Protocols

Insecticidal Activity Bioassay of Celangulin V

Derivatives

This protocol details the method used to assess the stomach toxicity of Celangulin V

derivatives against Mythimna separata larvae.[3]

o Test Substance Preparation: Test compounds, including Celangulin V (positive control) and

its derivatives, are dissolved in acetone to a concentration of 10 mg/mL. Acetone alone is

used as a negative control.

o Leaf Disc Treatment: Wheat leaf discs of a known area (0.5 cm x 0.5 cm) are treated with 1

pL of the test solutions.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4913500/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4913500/
https://www.benchchem.com/product/b12372197?utm_src=pdf-body
https://www.benchchem.com/product/b12372197?utm_src=pdf-body
https://www.lsuagcenter.com/profiles/aiverson/articles/page1548274487164
https://www.benchchem.com/product/b12372197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

 Insect Feeding: Third-instar larvae of Mythimna separata are fed the treated leaf discs for 2
hours. Each treatment is replicated three times.

o Data Collection: After the 2-hour feeding period, the number of "knocked down" larvae is
recorded. Symptoms of knockdown include narcotization, a very soft and immobilized body,
and a complete lack of response.

» Efficacy Calculation: Mortality or knockdown percentage is calculated for each treatment
group.

Midgut Transmembrane Potential Measurement in
Lepidopteran Larvae

This protocol outlines the intracellular microelectrode recording technique used to measure the
effects of Celangulin V on the midgut membrane potentials of Mythimna separata larvae.[1]

 Insect Preparation: Sixth-instar larvae of Mythimna separata are used.

e Test Substance Administration: Larvae are force-fed with 25 pg of Celangulin V dissolved in
1 pL of dimethyl sulfoxide (DMSO). Control larvae are fed with DMSO only.

¢ Midgut Dissection and Mounting: The midgut is dissected from the larva and mounted in a
perfusion chamber.

» Microelectrode Placement: Glass microelectrodes filled with a suitable electrolyte are used to
impale the midgut epithelial cells to measure the apical membrane potential (Vam) and
basolateral membrane potential (Vbm).

» Data Recording: Membrane potentials are recorded over time to observe the effects of the
ingested test substance.

Mandatory Visualizations
Signaling Pathway of Celangulin V in Lepidopteran
Larvae
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Caption: Mode of action of Celangulin V in Lepidopteran larvae.

Experimental Workflow for Efficacy Evaluation
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Caption: General workflow for insecticide efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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